BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular weight of 3-hydroxy desloratadine-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d4

Cat. No.: B562000

An In-Depth Technical Guide on the Molecular Weight of 3-hydroxy desloratadine-d4

This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, providing detailed information on the molecular properties of 3-
hydroxy desloratadine-d4.

Introduction

3-hydroxy desloratadine is the primary active metabolite of desloratadine, which is itself the
major active metabolite of the second-generation antihistamine, loratadine. The deuterated
isotopologue, 3-hydroxy desloratadine-d4, is a critical tool in pharmacokinetic and metabolic
studies. The incorporation of four deuterium atoms creates a stable, heavier version of the
molecule, making it an ideal internal standard for quantitative bioanalytical assays using mass
spectrometry. This document provides a detailed breakdown of its molecular weight and related
chemical data.

Molecular Profile and Data

The chemical properties of 3-hydroxy desloratadine-d4 are fundamentally linked to its non-
deuterated counterpart and its precursors. The substitution of hydrogen with deuterium is a key
modification for its application in analytical chemistry.

Data Summary

The following table summarizes the molecular formulas and weights of the relevant compounds
in the metabolic pathway of loratadine.
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Molecular Weight (
Compound Molecular Formula Notes
g/mol )

) Active metabolite of
Desloratadine C19H19CIN2 310.82[1] _
loratadine.

Deuterated internal
Desloratadine-d4 C19H15D4CIN2 314.85[2] standard for
desloratadine.

3-hydroxy Active metabolite of
) C19H19CIN20 326.82[3][4][5][6] )
desloratadine desloratadine.

Calculated value;
C19H15D4CIN20 ~330.86 deuterated internal
standard.

3-hydroxy

desloratadine-d4

Determination of Molecular Weight

The molecular weight of 3-hydroxy desloratadine-d4 is calculated based on the molecular
weight of the non-deuterated parent molecule and the mass difference between hydrogen and
deuterium.

Experimental Protocols: Calculation Methodology

o Establish the Base Molecular Weight: The molecular weight of 3-hydroxy desloratadine is
326.82 g/mol , based on its molecular formula C19H19CIN20.[3][4][5][6]

o Determine the Isotopic Mass Contribution: The "-d4" designation signifies the replacement of
four hydrogen atoms (H) with four deuterium atoms (D).

o The atomic weight of a single hydrogen atom is approximately 1.008 g/mol .
o The atomic weight of a single deuterium atom is approximately 2.014 g/mol .[7][8][9]

o Calculate the Mass Difference: The net change in mass for each substitution is the difference
between the atomic weight of deuterium and hydrogen.

o Mass Difference per atom = (Atomic Weight of D) - (Atomic Weight of H)
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o Mass Difference per atom = 2.014 g/mol - 1.008 g/mol = 1.006 g/mol

o Calculate the Total Mass Increase: The total increase in molecular weight is the mass
difference per atom multiplied by the number of deuterium substitutions.

o Total Mass Increase = 4 * 1.006 g/mol = 4.024 g/mol

o Calculate the Final Molecular Weight: The molecular weight of 3-hydroxy desloratadine-d4
is the sum of the base molecular weight and the total mass increase.

o Molecular Weight of 3-hydroxy desloratadine-d4 = 326.82 g/mol + 4.024 g/mol =
330.844 g/mol

This calculated value is consistent with the mass difference observed between desloratadine
(310.82 g/mol ) and desloratadine-d4 (314.85 g/mol ), which is 4.03 g/mol .[1][2]

Visualization of Metabolic and Analytical Pathways

The following diagrams illustrate the metabolic conversion of loratadine and the typical
workflow for using a deuterated internal standard in a bioanalytical assay.
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Metabolic conversion of Loratadine.

Analytical Workflow
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Use of deuterated standard in bioanalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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